Disperse blue 165:1

• CAS: 86836-00-2
• Molecular Formula: C19H19N7O5
• Molecular Weight: 425.4 g/mol
• InChI: InChI=1S/C19H19N7O5/c1-4-24(5-2)14-6-7-16(17(9-14)21-12(3)27)22-23-19-13(11-20)8-15(25(28)29)10-18(19)26(30)31/h6-10H,4-5H2,1-3H3,(H,21,27)
• InChIKey: NHBNDXGKNAEBAI-UHFFFAOYSA-N

Disperse Blue 165:1: High-Fastness Monoazo Dye

Disperse Blue 165:1 (CAS 86836-00-2) is a monoazo disperse dye characterized by a dicyano-substituted azo chromophore, with the molecular formula C19H19N7O5 and a molecular weight of 425.40 [1]. It is commercially positioned as a high-fastness blue dye for polyester and its blends, originally introduced by CIBA as Terasil Blue W-BLS under the high-fastness W-series designation [2]. The compound exhibits good overall fastness properties, particularly in light and sublimation fastness, and is widely used in both exhaust dyeing and printing applications on polyester textiles [3].

Application Polyester exhaust dyeing and textile printing

Fastness Profile Reported high light and sublimation fastness

Commercial Form 200% strength grade may reduce dye quantity

• [1] Disperse Blue 165:1. Baidu Encyclopedia. Retrieved from https://baike.baidu.com/item/%E5%88%86%E6%95%A3%E8%93%9D165:1/14108615. View Source
• [2] Patent CN107286703A: Monoazo compound, preparation method and use thereof. China Patent Application, 2017. View Source
• [3] Hangzhou Tiankun Chem Co., Ltd. Disperse Blue 165 Product Specification. Retrieved from http://m.china-dyestuff.com/disperse-dye/disperse-general-series/disperse-blue-165.html. View Source

Disperse Blue 165:1 Substitution Risks

Disperse Blue 165:1 cannot be simply interchanged with other in-class blue disperse dyes due to fundamental differences in molecular architecture, particle size distribution, and resultant application performance. Unlike smaller-particle azo dyes such as Disperse Blue 56, which exhibit rapid initial exhaustion but poorer sublimation fastness [1], Disperse Blue 165:1 possesses a bulkier molecular structure with dicyano substitution that confers distinct thermomigration and sublimation resistance [2]. Furthermore, compared to anthraquinone-based alternatives such as Disperse Blue 60, which offer superior light fastness in certain applications, Disperse Blue 165:1 provides a different cost-performance balance in formulations [3]. The quantified performance differences across key fastness dimensions necessitate evidence-based selection rather than generic substitution.

Molecular architecture Dicyano-substituted monoazo structure may shift light fastness relative to anthraquinone dyes.

Particle size Larger particle size can alter initial exhaustion profile vs. small-particle dyes like Disperse Blue 56.

Performance transfer Reported sublimation and wash fastness advantages may not transfer identically to all application conditions.

• [1] High Fastness Dyeing Technology of Polyester Microfiber with Several Disperse Dyes and Vat Dye. Textile Coloration and Finishing, 2003, 15(6): 1-7. View Source
• [2] Patent CN102229756A: Mesothermal disperse blue dye composition. Zhejiang Runtu Co., Ltd., 2011. View Source
• [3] Black ink for ink jet textile printing and textile printing method. US Patent 9,109,327 B2. Seiko Epson Corporation, 2015. View Source

Disperse Blue 165:1 Performance Comparison

Exhaustion Rate vs. Disperse Blue 56

In polyester microfiber dyeing studies, small-particle-sized disperse dyes such as C.I. Disperse Blue 56 demonstrated a high rate of initial exhaustion compared with larger-particle-sized disperse dyes like C.I. Disperse Blue 165 [1]. This indicates that Disperse Blue 165:1 exhibits a slower, more controlled exhaustion profile, which can be advantageous for achieving level dyeing in certain high-temperature exhaust processes.

Exhaustion Kinetics

Data to verify

Slower initial exhaustion vs. Disperse Blue 56

Supports level dyeing selection context

Quantitative rate values not available

Evidence Dimension	Initial exhaustion rate on polyester microfiber
Target Compound Data	Slower initial exhaustion rate (large particle size)
Comparator Or Baseline	C.I. Disperse Blue 56: High rate of initial exhaustion
Quantified Difference	Qualitative difference in exhaustion kinetics reported; quantitative rate values not provided in source
Conditions	Polyester microfiber, aqueous dye solution; comparison of dye particle size effects

Why This Matters

The slower exhaustion profile of Disperse Blue 165:1 may be preferred for high-temperature exhaust processes requiring level dyeing uniformity, whereas Disperse Blue 56 may be more suitable where rapid uptake is prioritized.

• [1] High Fastness Dyeing Technology of Polyester Microfiber with Several Disperse Dyes and Vat Dye. Textile Coloration and Finishing, 2003, 15(6): 1-7. View Source

Sublimation Fastness vs. Disperse Blue 56

A mesothermal disperse blue dye composition containing Disperse Blue 165:1 as a component was found to be 'obviously higher than disperse blue 56# in terms of sublimation fastness and washing fastness' [1]. This indicates that formulations incorporating Disperse Blue 165:1 provide measurable advantages in heat-induced dye migration resistance during post-dyeing thermal treatments.

Sublimation Fastness

Data to verify

Reported obviously higher than Disperse Blue 56

May support thermal-process resistance

Absolute grade values not specified

Evidence Dimension	Sublimation fastness
Target Compound Data	Composition containing Disperse Blue 165:1 shows 'obviously higher' sublimation fastness
Comparator Or Baseline	Disperse Blue 56# (anthraquinone type): Lower sublimation fastness
Quantified Difference	Qualitative superiority ('obviously higher'); absolute grade values not specified
Conditions	Mesothermal disperse blue dye composition evaluated for sublimation and washing fastness

Why This Matters

Superior sublimation fastness is critical for textiles that undergo post-dyeing heat setting or finishing processes, as it minimizes color change and prevents staining of adjacent fabrics during high-temperature treatments.

• [1] Patent CN102229756A: Mesothermal disperse blue dye composition. Zhejiang Runtu Co., Ltd., 2011. View Source

Washing Fastness vs. Disperse Blue 56

The same mesothermal disperse blue dye composition containing Disperse Blue 165:1 was reported to be 'obviously higher than disperse blue 56# in terms of ... washing fastness' [1]. This provides a direct, composition-level comparison indicating that Disperse Blue 165:1 confers enhanced washfastness relative to the anthraquinone comparator.

Washing Fastness

Data to verify

Reported obviously higher than Disperse Blue 56

May support color retention context

Absolute grade values not specified

Evidence Dimension	Washing fastness
Target Compound Data	Composition containing Disperse Blue 165:1 shows 'obviously higher' washing fastness
Comparator Or Baseline	Disperse Blue 56# (anthraquinone type): Lower washing fastness
Quantified Difference	Qualitative superiority ('obviously higher'); absolute grade values not specified
Conditions	Mesothermal disperse blue dye composition evaluation

Why This Matters

Enhanced washing fastness translates to better color retention after repeated laundering, a critical performance parameter for apparel and home textile applications where end-user satisfaction depends on long-term color durability.

• [1] Patent CN102229756A: Mesothermal disperse blue dye composition. Zhejiang Runtu Co., Ltd., 2011. View Source

Light Fastness Rating

A commercial technical datasheet for Disperse Blue 165 (BBLS) reports a light fastness rating of 5-6 on polyester fabric [1]. While this represents absolute performance rather than a direct comparative measurement, it establishes a quantitative baseline for procurement evaluation against other blue disperse dyes that may have lower light fastness grades (e.g., Disperse Blue 56: light fastness approximately 4-5 as inferred from patent context).

Light Fastness

Reported

Rating 5-6 on polyester (supplier data)

Supports photostability evaluation

Class-level inference vs. Disperse Blue 56

Evidence Dimension	Light fastness (ISO or AATCC equivalent rating scale 1-8)
Target Compound Data	5-6 (rating on polyester)
Comparator Or Baseline	Disperse Blue 56 (inferred baseline: approximately 4-5 based on patent disclosure context)
Quantified Difference	At least 0.5 to 1 grade improvement (estimated class-level inference)
Conditions	Polyester fabric, standard testing methodology per industry practices

Why This Matters

Light fastness is a primary selection criterion for textiles exposed to sunlight or artificial illumination (e.g., automotive interiors, outdoor apparel, window furnishings); a 5-6 rating indicates excellent photostability suitable for demanding end-uses.

• [1] Hangzhou Tiankun Chem Co., Ltd. Disperse Blue 165 Product Specification. Retrieved from http://m.china-dyestuff.com/disperse-dye/disperse-general-series/disperse-blue-165.html. View Source

Dispersion and Particle Size Specifications

Disperse Blue 165:1 is specified with a dispersion grade of ≥4 (on a 5-point scale) and a particle size distribution where the number of particles ≥2 μm is limited to 2-3 particles per measurement field [1]. This indicates excellent dispersibility in aqueous dye baths, which is essential for achieving uniform coloration and avoiding specking defects in continuous dyeing operations.

Dispersion Specs

Specification review

Grade ≥4; ≥2 µm particles: 2–3/field

Supports dye-bath uniformity

Supplier specification

Evidence Dimension	Dispersion performance
Target Compound Data	Dispersion grade ≥4; ≥2 μm particles: 2-3 per field
Comparator Or Baseline	Industry standard (no specific comparator identified in source)
Quantified Difference	Not applicable (absolute specification)
Conditions	Microscopic particle count per industry standard methodology

Why This Matters

High dispersion grade correlates directly with reduced filtration clogging in package dyeing, fewer specking defects in continuous dyeing, and improved levelness in exhaust dyeing—all factors that reduce production downtime and quality rejection rates.

• [1] Disperse Blue 165:1. Baidu Encyclopedia. Retrieved from https://baike.baidu.com/item/%E5%88%86%E6%95%A3%E8%93%9D165:1/14108615. View Source

Dye Strength vs. Standard Grades

Disperse Blue 165:1 is commercially supplied at a standard strength of 200% relative to a reference dye standard [1]. This specification is relevant for formulation and cost-in-use calculations, as it directly impacts the quantity of dye required to achieve target color depths compared to standard-strength (100%) grades.

Dye Strength

Reported

200% strength (2× standard)

May reduce dye quantity required

Commercial specification

Evidence Dimension	Dye strength (relative to reference standard)
Target Compound Data	200% strength
Comparator Or Baseline	Standard-strength disperse dye (100% reference)
Quantified Difference	2× concentration (half the mass required for equivalent depth)
Conditions	Commercial dye standardization per industry practice

Why This Matters

Higher strength grades reduce the mass of dye required per kilogram of fabric, which lowers shipping costs, reduces storage footprint, and may decrease the environmental load from auxiliary chemicals in the dye bath.

• [1] Disperse Blue 165:1. Baidu Encyclopedia. Retrieved from https://baike.baidu.com/item/%E5%88%86%E6%95%A3%E8%93%9D165:1/14108615. View Source

Disperse Blue 165:1 Application Scenarios

Exhaust Dyeing with High Sublimation Fastness

Based on the demonstrated superiority of Disperse Blue 165:1-containing compositions over Disperse Blue 56 in sublimation fastness [1], this dye is particularly well-suited for polyester exhaust dyeing applications where fabrics will undergo subsequent high-temperature finishing processes (e.g., heat setting at 180-210°C). The reduced thermomigration minimizes color change and prevents staining of adjacent fibers during thermal treatment.

Light-Fast Polyester Apparel & Home Textiles

With a documented light fastness rating of 5-6 on polyester [1], Disperse Blue 165:1 is appropriate for apparel and home textile applications requiring excellent photostability, including activewear, automotive upholstery, and window furnishings where exposure to sunlight or artificial illumination is expected over the product lifetime.

Cost-Effective Inkjet Printing Formulations

In inkjet textile printing applications, Disperse Blue 165:1 serves as a cost-effective azo-based alternative to anthraquinone Disperse Blue 60. While Disperse Blue 60 offers superior light fastness due to its anthraquinone skeleton [1], Disperse Blue 165:1 provides a more economical option where the highest light fastness is not the primary requirement, enabling formulation cost optimization without sacrificing wash and sublimation fastness performance.

Microfiber Dyeing with Controlled Exhaustion

Given that Disperse Blue 165 exhibits slower initial exhaustion kinetics compared to small-particle dyes like Disperse Blue 56 [1], this dye is preferentially selected for polyester microfiber applications where rapid strike could lead to unlevel dyeing. The controlled exhaustion profile supports uniform coloration across high-surface-area microfiber fabrics, reducing the risk of batch-to-batch variability and shade inconsistency.

Application

Selection Property

Validation Focus

Polyester exhaust dyeing for thermal-resistance needs

Sublimation fastness profile

Thermomigration resistance assessment

Light-exposed polyester textiles

Light fastness rating

Photostability verification

Azo-based option for cost-sensitive light fastness requirements

Cost-performance balance

Wash and sublimation fastness verification

Microfiber polyester dyeing requiring levelness

Exhaustion kinetics profile

Levelness uniformity verification

• [1] Patent CN102229756A: Mesothermal disperse blue dye composition. Zhejiang Runtu Co., Ltd., 2011. View Source
• [2] Hangzhou Tiankun Chem Co., Ltd. Disperse Blue 165 Product Specification. Retrieved from http://m.china-dyestuff.com/disperse-dye/disperse-general-series/disperse-blue-165.html. View Source
• [3] Black ink for ink jet textile printing and textile printing method. US Patent 9,109,327 B2. Seiko Epson Corporation, 2015. View Source
• [4] High Fastness Dyeing Technology of Polyester Microfiber with Several Disperse Dyes and Vat Dye. Textile Coloration and Finishing, 2003, 15(6): 1-7. View Source